Cas no 84106-70-7 (3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-)
84106-70-7 structure
Product Name:3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
CAS No:84106-70-7
MF:C21H23N3O
MW:333.426824808121
CID:667773
PubChem ID:13210053
Update Time:2025-04-19
3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)-
- 2,2-dimethyl-1,5-diphenyl-4-(1,2,4-triazol-1-yl)pentan-3-one
- 2,2-Dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)pentan-3-one
- DTXSID20528039
- XESDDKZWVNPUOH-UHFFFAOYSA-N
- 1,5-bisphenyl-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-pentan-3-one
- 84106-70-7
- SCHEMBL10727541
-
- Inchi: 1S/C21H23N3O/c1-21(2,14-18-11-7-4-8-12-18)20(25)19(24-16-22-15-23-24)13-17-9-5-3-6-10-17/h3-12,15-16,19H,13-14H2,1-2H3
- InChI Key: XESDDKZWVNPUOH-UHFFFAOYSA-N
- SMILES: O=C(C(CC1C=CC=CC=1)N1C=NC=N1)C(C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 333.184112366g/mol
- Monoisotopic Mass: 333.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 47.8Ų
3-Pentanone, 2,2-dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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